Cas no 1341331-83-6 (3-methyl-N-(4-methylpiperidin-3-yl)butanamide)

3-Methyl-N-(4-methylpiperidin-3-yl)butanamide is a synthetic organic compound featuring a butanamide backbone substituted with a 3-methyl group and a 4-methylpiperidin-3-yl moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its piperidine ring enhances bioavailability, while the amide linkage provides stability under various conditions. The compound’s modular design allows for further functionalization, enabling applications in drug discovery, particularly for targeting central nervous system (CNS) disorders or as a building block for bioactive molecules. Its well-defined stereochemistry and purity ensure reproducibility in synthetic pathways. Suitable for controlled reactions, it offers researchers a versatile tool for developing novel therapeutic agents.

3-methyl-N-(4-methylpiperidin-3-yl)butanamide structure

1341331-83-6 structure

Product Name:3-methyl-N-(4-methylpiperidin-3-yl)butanamide

CAS No:1341331-83-6

MF:C₁₁H₂₂N₂O

MW:198.305182933807

CID:5251730

Update Time:2025-06-08

3-methyl-N-(4-methylpiperidin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

- 3-methyl-N-(4-methylpiperidin-3-yl)butanamide
- Butanamide, 3-methyl-N-(4-methyl-3-piperidinyl)-
- Inchi： 1S/C11H22N2O/c1-8(2)6-11(14)13-10-7-12-5-4-9(10)3/h8-10,12H,4-7H2,1-3H3,(H,13,14)
- InChI Key： QYZKYUACTCIFQF-UHFFFAOYSA-N
- SMILES： O=C(CC(C)C)NC1CNCCC1C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 192
XLogP3: 1.4
Topological Polar Surface Area: 41.1

3-methyl-N-(4-methylpiperidin-3-yl)butanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01066296-1g	3-Methyl-n-(4-methylpiperidin-3-yl)butanamide	1341331-83-6	95%	1g	￥3514.0	2023-04-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01066296-5g	3-Methyl-n-(4-methylpiperidin-3-yl)butanamide	1341331-83-6	95%	5g	￥9758.0	2023-04-03
Enamine	EN300-375414-0.05g	3-methyl-N-(4-methylpiperidin-3-yl)butanamide	1341331-83-6		0.05g	$612.0	2023-03-02
Enamine	EN300-375414-0.1g	3-methyl-N-(4-methylpiperidin-3-yl)butanamide	1341331-83-6		0.1g	$640.0	2023-03-02
Enamine	EN300-375414-0.25g	3-methyl-N-(4-methylpiperidin-3-yl)butanamide	1341331-83-6		0.25g	$670.0	2023-03-02
Enamine	EN300-375414-0.5g	3-methyl-N-(4-methylpiperidin-3-yl)butanamide	1341331-83-6		0.5g	$699.0	2023-03-02
Enamine	EN300-375414-1.0g	3-methyl-N-(4-methylpiperidin-3-yl)butanamide	1341331-83-6		1g	$0.0	2023-06-07
Enamine	EN300-375414-2.5g	3-methyl-N-(4-methylpiperidin-3-yl)butanamide	1341331-83-6		2.5g	$1428.0	2023-03-02
Enamine	EN300-375414-5.0g	3-methyl-N-(4-methylpiperidin-3-yl)butanamide	1341331-83-6		5.0g	$2110.0	2023-03-02
Enamine	EN300-375414-10.0g	3-methyl-N-(4-methylpiperidin-3-yl)butanamide	1341331-83-6		10.0g	$3131.0	2023-03-02

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3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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